Cas no 2229208-41-5 (4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2229208-41-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5804586
• PubChem ID: 165685359
• Update Time: 2025-05-21

4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• 2229208-41-5
• 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenol
• EN300-1764652

• Inchi： 1S/C12H16O2/c1-11(2)7-12(11,8-13)9-3-5-10(14)6-4-9/h3-6,13-14H,7-8H2,1-2H3
• InChI Key： MBQNSJSRXZACNO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)O)CC1(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

4-1-(Hydroxymethyl)-2,2-Dimethylcyclopropylphenol (CAS No. 2229208-41-5): An Emerging Compound in Medicinal Chemistry

4-1-(Hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2229208-41-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of phenols and is characterized by a cyclopropane ring substituted with a hydroxymethyl group and two methyl groups. The intricate structure of this molecule offers a promising platform for the development of new therapeutic agents.

The hydroxymethyl group in 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol plays a crucial role in its biological activity. Hydroxymethyl groups are known to enhance the solubility and reactivity of molecules, making them valuable in drug design. Additionally, the presence of the dimethylcyclopropyl moiety imparts rigidity to the molecule, which can influence its binding affinity to biological targets. This combination of structural elements makes 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol an attractive candidate for further investigation.

Recent studies have explored the potential applications of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for new treatment options.

Beyond its anti-inflammatory properties, 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have demonstrated that this compound exhibits potent antioxidant effects by scavenging free radicals and protecting cells from oxidative damage. These results indicate that 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol could be developed into a novel therapeutic agent for conditions associated with oxidative stress.

In addition to its biological activities, the synthetic accessibility of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized using well-established organic chemistry techniques, making it feasible for large-scale production. This synthetic tractability facilitates further optimization and derivatization efforts to enhance its pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The future prospects for 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol are promising. Its unique structure and multifaceted biological activities make it a valuable asset in the drug discovery pipeline. Ongoing research aims to elucidate the molecular mechanisms underlying its therapeutic effects and to identify potential synergies with other therapeutic agents. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of new treatments for various diseases.

In conclusion, 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol (CAS No. 2229208-41-5) represents a promising compound in medicinal chemistry with potential applications in anti-inflammatory and antioxidant therapies. Its unique structural features and favorable synthetic accessibility make it an attractive candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, the full potential of this compound will become clearer.